Arhalofenate
Arhalofenate
Arhalofenate has been investigated for the treatment of Gout and Hyperuricemia.
Brand Name:
Vulcanchem
CAS No.:
24136-23-0
VCID:
VC0519321
InChI:
InChI=1S/C19H17ClF3NO4/c1-12(25)24-9-10-27-18(26)17(13-5-7-15(20)8-6-13)28-16-4-2-3-14(11-16)19(21,22)23/h2-8,11,17H,9-10H2,1H3,(H,24,25)/t17-/m1/s1
SMILES:
CC(=O)NCCOC(=O)C(C1=CC=C(C=C1)Cl)OC2=CC=CC(=C2)C(F)(F)F
Molecular Formula:
C19H17ClF3NO4
Molecular Weight:
415.8 g/mol
Arhalofenate
CAS No.: 24136-23-0
Cat. No.: VC0519321
Molecular Formula: C19H17ClF3NO4
Molecular Weight: 415.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Arhalofenate has been investigated for the treatment of Gout and Hyperuricemia. |
|---|---|
| CAS No. | 24136-23-0 |
| Molecular Formula | C19H17ClF3NO4 |
| Molecular Weight | 415.8 g/mol |
| IUPAC Name | 2-acetamidoethyl (2R)-2-(4-chlorophenyl)-2-[3-(trifluoromethyl)phenoxy]acetate |
| Standard InChI | InChI=1S/C19H17ClF3NO4/c1-12(25)24-9-10-27-18(26)17(13-5-7-15(20)8-6-13)28-16-4-2-3-14(11-16)19(21,22)23/h2-8,11,17H,9-10H2,1H3,(H,24,25)/t17-/m1/s1 |
| Standard InChI Key | BJBCSGQLZQGGIQ-QGZVFWFLSA-N |
| Isomeric SMILES | CC(=O)NCCOC(=O)[C@@H](C1=CC=C(C=C1)Cl)OC2=CC=CC(=C2)C(F)(F)F |
| SMILES | CC(=O)NCCOC(=O)C(C1=CC=C(C=C1)Cl)OC2=CC=CC(=C2)C(F)(F)F |
| Canonical SMILES | CC(=O)NCCOC(=O)C(C1=CC=C(C=C1)Cl)OC2=CC=CC(=C2)C(F)(F)F |
| Appearance | Solid powder |
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